Cas no 823791-63-5 (Benzene, 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)-)

Benzene, 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)- structure
823791-63-5 structure
Product Name:Benzene, 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)-
CAS No:823791-63-5
MF:C9H2ClF6NO
MW:289.561702251434
CID:693316
PubChem ID:71418982
Update Time:2025-04-19

Benzene, 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)-
    • 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)benzene
    • DTXSID00838264
    • 823791-63-5
    • JBGIAJUEBREQGI-UHFFFAOYSA-N
    • Inchi: 1S/C9H2ClF6NO/c10-7-5(9(14,15)16)1-4(8(11,12)13)2-6(7)17-3-18/h1-2H
    • InChI Key: JBGIAJUEBREQGI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C(F)(F)F)C=C1C(F)(F)F)N=C=O

Computed Properties

  • Exact Mass: 288.9729104g/mol
  • Monoisotopic Mass: 288.9729104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 29.4Ų
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